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Compound of Interest

3,3-Dimethylcyclohexyl methyl
Compound Name:
ketone

Cat. No.: B1205454

An In-depth Technical Guide on the Physical Properties of 3,3-Dimethylcyclohexyl methyl
ketone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,3-
Dimethylcyclohexyl methyl ketone. The information is presented to be a valuable resource
for researchers, scientists, and professionals involved in drug development and other scientific
endeavors requiring detailed knowledge of this compound.

Compound Identification

e IUPAC Name: 1-(3,3-dimethylcyclohexyl)ethanone[1]

Synonyms: 3,3-Dimethylcyclohexyl methyl ketone, Herbac[1][2]

CAS Number: 25304-14-7[1][2][3][4][5]

Molecular Formula: C10H1sO[1][2][3][4]

Molecular Weight: 154.25 g/mol [1][3][4]

Summary of Physical Properties
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The quantitative physical data for 3,3-Dimethylcyclohexyl methyl ketone are summarized in
the table below for easy reference and comparison.

Physical Property Value Units

Molecular Weight 154.25 g/mol [1][3][4]
Appearance Colorless liquid -[1][4]

Boiling Point 202.8 °C at 760 mmHg[1][4]
Density 0.875 g/cm3[1][4]

Refractive Index 1.437 -[1][4]

Flash Point 82 °Cl[4]

Vapor Pressure 0.287 mmHg at 25°C[4]

Experimental Protocols

Detailed experimental protocols for the determination of key physical properties of liquid
ketones like 3,3-Dimethylcyclohexyl methyl ketone are outlined below. These are
generalized standard procedures.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common method for determining the boiling point of a small amount of liquid is the
capillary method.

Apparatus:

e Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)
e Thermometer

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)
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Heat source (Bunsen burner or heating mantle)

Procedure:

A small quantity of the 3,3-Dimethylcyclohexyl methyl ketone is placed into the fusion
tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
liquid.

The fusion tube is attached to a thermometer, ensuring the bulb of the thermometer and the
fusion tube are at the same level.

The entire assembly is clamped and immersed in a Thiele tube or an oil bath.

The apparatus is heated slowly and uniformly.

As the temperature rises, air trapped in the capillary tube will slowly be expelled.

When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will
emerge from the open end of the capillary tube.

The heat source is then removed, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. The density of a liquid can be accurately

determined using a pycnometer or a specific gravity bottle.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance
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Constant temperature water bath

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately determined
using an analytical balance (ma).

The pycnometer is then filled with distilled water of a known density at a specific temperature
and weighed again (mz). The temperature of the water should be recorded.

The pycnometer is emptied, dried, and then filled with 3,3-Dimethylcyclohexyl methyl
ketone. Care is taken to ensure no air bubbles are trapped.

The filled pycnometer is placed in a constant temperature water bath to bring the liquid to the
desired temperature.

The pycnometer is then weighed to determine the mass of the ketone (ms).

The volume of the pycnometer is calculated from the mass of the water and its known
density at that temperature.

The density of the 3,3-Dimethylcyclohexyl methyl ketone is then calculated by dividing the
mass of the ketone by the volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance and can be used to identify a pure

compound or determine the composition of a mixture.

Apparatus:

Abbe refractometer

Constant temperature water bath
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e Dropper

e Soft tissue paper

Procedure:

The prisms of the Abbe refractometer are cleaned with a soft tissue and a suitable solvent
(e.g., ethanol or acetone) and allowed to dry.

o Afew drops of 3,3-Dimethylcyclohexyl methyl ketone are placed on the surface of the
lower prism using a clean dropper.

e The two prisms are closed and clamped together.

o Water from a constant temperature bath is circulated through the jackets of the prisms to
maintain a constant temperature, typically 20°C.

e The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into
focus.

e The coarse and fine adjustment knobs are used to bring the boundary line between the light
and dark fields into the field of view and make it sharp.

e The adjustment knob is turned until the boundary line is centered on the crosshairs.
e The refractive index is then read directly from the instrument's scale.

Visualization of Structural-Property Relationships

The following diagram illustrates the logical relationship between the molecular structure of 3,3-
Dimethylcyclohexyl methyl ketone and its key physical properties.
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Molecular Structure

3,3-Dimethylcyclohexyl methyl ketone

C10H180

ﬁetermines

PhysicayProperties

Molecular Weight
(154.25 g/mol)

Dictates Intermolecular Forces /Affects Packing Efficiency

Influences

Boiling Point Density
(202.8 °C) (0.875 g/cm3)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

3. Measurement of Organic Chemical Refractive Indexes Using an Optical Time-Domain
Reflectometer - PMC [pmc.ncbi.nim.nih.gov]

4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

5. pubs.aip.org [pubs.aip.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1205454?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205454?utm_src=pdf-custom-synthesis
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3279224/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3279224/
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [physical properties of 3,3-Dimethylcyclohexyl methyl
ketone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205454#physical-properties-of-3-3-
dimethylcyclohexyl-methyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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